Cas no 2092283-74-2 (1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol)

• Product Name: 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol
• CAS No: 2092283-74-2
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5043054
• Update Time: 2025-05-25

1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(tert-butyl)cyclohexyl)pyrrolidin-3-ol
• 1-(4-tert-butylcyclohexyl)pyrrolidin-3-ol
• 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol

• Inchi： 1S/C14H27NO/c1-14(2,3)11-4-6-12(7-5-11)15-9-8-13(16)10-15/h11-13,16H,4-10H2,1-3H3
• InChI Key： XPTSOGLJWSVGAK-UHFFFAOYSA-N
• SMILES： OC1CCN(C1)C1CCC(C(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 3
• Topological Polar Surface Area: 23.5

Additional information on 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol

Introduction to 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol (CAS No. 2092283-74-2) and Its Emerging Applications in Chemical Biology

1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol, identified by the chemical abstracts service number 2092283-74-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bulky tert-butyl substituent on a cyclohexyl ring and a pyrrolidin-3-ol core, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the pyrrolidin-3-ol moiety suggests possible interactions with biological targets, while the rigid cyclohexyl framework and the sterically demanding tert-butyl group introduce specific conformational constraints that may influence its pharmacokinetic properties.

The synthesis and characterization of this compound have been subjects of considerable research, particularly in the development of novel scaffolds for drug discovery. The tert-butyl group, in particular, is often employed in medicinal chemistry to modulate solubility, metabolic stability, and binding affinity. In the context of 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol, this substituent may enhance the compound's ability to interact with hydrophobic pockets of biological targets, thereby improving its overall efficacy. Recent studies have highlighted the utility of such structural motifs in designing molecules with enhanced bioavailability and reduced off-target effects.

One of the most compelling aspects of 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol is its potential application in modulating enzyme activity. The pyrrolidin-3-ol core is structurally analogous to natural products such as piperidine derivatives, which are known to exhibit a wide range of biological functions. For instance, certain piperidine-based compounds have been shown to inhibit kinases and other enzymes involved in cancer pathways. The incorporation of a bulky cyclohexyl ring and a tert-butyl group into this scaffold may alter the electronic properties and steric environment, leading to novel mechanisms of action. This has prompted researchers to explore its potential as a lead compound for further derivatization and optimization.

Recent advances in computational chemistry have enabled more precise predictions of the biological activity of molecules like 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol. Molecular docking studies have suggested that this compound may interact with proteins involved in inflammatory responses and neurodegenerative diseases. The rigid cyclohexyl framework provides a stable scaffold for binding, while the tert-butyl group helps to orient the molecule correctly within the active site. These findings align with emerging research indicating that structural rigidity can enhance binding affinity and selectivity. As a result, 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol has become a focal point for investigations into new therapeutic strategies.

The synthesis of this compound presents an interesting challenge due to the need to introduce both the bulky tert-butyl group and the functionalized pyrrolidin-3-ol moiety while maintaining regioselectivity. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent methodological advancements have made it possible to streamline these procedures, making large-scale production more feasible. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the core structure efficiently. Such improvements are crucial for advancing preclinical studies and eventual clinical development.

In addition to its potential as an enzyme modulator, 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol has been investigated for its interactions with membrane receptors. The lipophilic nature of the molecule, influenced by the presence of both aromatic rings (implied by the cyclohexane derivative) and aliphatic chains (from the pyrrolidine ring), suggests that it may interact with G-protein coupled receptors (GPCRs). GPCRs are involved in numerous physiological processes and are key targets for many therapeutic agents. By fine-tuning the structure through modifications such as halogenation or alkylation at specific positions, researchers aim to develop derivatives with enhanced receptor binding affinity.

The pharmacokinetic profile of 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol is another area of active investigation. The bulky substituents can influence metabolic stability by affecting how enzymes recognize and process the molecule. Studies using computational modeling have predicted that this compound may exhibit favorable pharmacokinetic properties, such as prolonged half-life and reduced clearance rates. These predictions are supported by preliminary experimental data showing moderate bioavailability in animal models. Such findings are encouraging for further development efforts aimed at translating this lead into a viable drug candidate.

Future directions for research on 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol include exploring its role in modulating signaling pathways relevant to neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyrrolidine scaffold is known to be present in several neuroactive compounds, suggesting that this molecule may have therapeutic potential in this context. Additionally, investigating its interactions with other biological targets could uncover novel mechanisms of action beyond enzyme inhibition or receptor modulation. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential for fully realizing these possibilities.

In conclusion,1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-ol(CAS No. 2092283-74-2) represents a promising candidate for further exploration in chemical biology and drug discovery programs due to its unique structural features and potential biological activities。The combination of a rigid cyclohexane framework、a functionalized pyrrolidine core、and a sterically demanding tert-butyl group makes it an intriguing molecule for designing new therapeutic agents。Ongoing research aims at elucidating its mechanisms of action、optimizing its pharmacokinetic properties、and translating these findings into clinical applications。As our understanding continues to evolve，this compound is poised to play an important role in addressing some of today's most pressing medical challenges。